Cas no 25581-41-3 ((3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one)
(3aR,6aR)-2,2-Dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one is a chiral bicyclic ketone derivative commonly employed as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its rigid fused-ring structure and stereochemical purity (R,R-configuration) make it valuable for asymmetric synthesis, enabling precise control over stereocenters in target molecules. The compound’s stability under typical reaction conditions and compatibility with a range of reagents enhance its utility in multistep syntheses. Its functional groups—a ketone and a dioxolane-protected diol—offer versatility for further derivatization. This compound is particularly useful in the synthesis of nucleoside analogs and other biologically active molecules requiring high enantiomeric purity.
25581-41-3 structure
Product Name:(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
CAS No:25581-41-3
MF:C7H10O4
MW:158.151902675629
MDL:MFCD00134440
CID:52755
PubChem ID:87571806
Update Time:2025-10-16
(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Chemical and Physical Properties
Names and Identifiers
-
- (-)-2,3-O-Isopropylidene-D-erythronolactone
- 2,3-O-Isopropylidene-D-Erythronolactol
- (3aR,6aR)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
- (3aR,6aR)-2,2-Dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one
- 2,2-Dimethyldihydrofuro[3,4-D][1,3]dioxol-4(3ah)-one
- 2,3-O-Isopropylidene-D-erythronolactone
- (2R,3R)-2,3-O-isopropylidenerythronolactone
- (R,R)-3,4-dihydroxy-3,4-O-isopropylidenedihydrofuran-2(3H)-one
- 2,3-DIFLUORO-6-BROMOBENZOIC ACID
- 2,3-O-isopropylidene-D-erythrono-1,4-lactone
- O-isopropylidene-D-erythrono-1,4-lactone
- NSC679577
- WHPSMBYLYRPVGU-RFZPGFLSSA-N
- PubChem19725
- FCH3963642
- ZB005915
- NCI60_028485
- AK167088
- I0454
- (3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
- HY-W145583
- 25581-41-3
- NSC-679577
- CS-0214575
- A817985
- CHEMBL334040
- SCHEMBL325220
- MFCD00134440
- W-202081
- (3aR,6aR)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one;2,4,6-Tris(2,4,6-tribromophenoxy)-1,3,5-triazine
- AKOS015913242
- D91157
- (-)-2,3-O-Isopropylidene-D-erythronolactone, 98%
- AS-64074
- rel-(3AR,6aR)-2,2-dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one
- 25494-39-7
- (3AR,6AR)-2,2-DIMETHYL-DIHYDRO-3AH-FURO[3,4-D][1,3]DIOXOL-4-ONE
-
- MDL: MFCD00134440
- Inchi: 1S/C7H10O4/c1-7(2)10-4-3-9-6(8)5(4)11-7/h4-5H,3H2,1-2H3/t4-,5-/m1/s1
- InChI Key: WHPSMBYLYRPVGU-RFZPGFLSSA-N
- SMILES: O1C(C)(C)O[C@H]2C(=O)OC[C@@H]12
Computed Properties
- Exact Mass: 158.05800
- Monoisotopic Mass: 158.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.2
- Topological Polar Surface Area: 44.8
Experimental Properties
- Color/Form: Not determined
- Melting Point: 66.0 to 70.0 deg-C
- Boiling Point: 259.7°C at 760 mmHg
- Refractive Index: -117 ° (C=1, H2O)
- Solubility: Chloroform (Slightly), Water (Slightly)
- Water Partition Coefficient: Soluble in water
- PSA: 44.76000
- LogP: 0.06330
- Optical Activity: [α]20/D −118°, c = 1 in H2O
- Solubility: Not determined
(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22-S24/25
- Storage Condition:Inert atmosphere,Room Temperature(BD65988)
(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I825000-500mg |
2,3-O-Isopropylidene-D-erythronolactone |
25581-41-3 | 500mg |
$ 81.00 | 2023-09-07 | ||
| TRC | I825000-1 g |
2,3-O-Isopropylidene-D-erythronolactone |
25581-41-3 | 1g |
95.00 | 2021-08-04 | ||
| TRC | I825000-2.5 g |
2,3-O-Isopropylidene-D-erythronolactone |
25581-41-3 | 2.5 g |
225.00 | 2021-08-04 | ||
| TRC | I825000-5 g |
2,3-O-Isopropylidene-D-erythronolactone |
25581-41-3 | 5g |
400.00 | 2021-08-04 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | I0454-1G |
2,3-O-Isopropylidene-D-erythronolactone |
25581-41-3 | >98.0%(GC) | 1g |
¥630.00 | 2024-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O862476-250mg |
2,3-O-Isopropylidene-D-erythronolactone |
25581-41-3 | ≥98%(GC) | 250mg |
¥223.20 | 2022-09-01 | |
| TRC | I825000-1g |
2,3-O-Isopropylidene-D-erythronolactone |
25581-41-3 | 1g |
$ 121.00 | 2023-09-07 | ||
| TRC | I825000-2.5g |
2,3-O-Isopropylidene-D-erythronolactone |
25581-41-3 | 2.5g |
$ 276.00 | 2023-09-07 | ||
| TRC | I825000-5g |
2,3-O-Isopropylidene-D-erythronolactone |
25581-41-3 | 5g |
$488.00 | 2023-05-18 | ||
| abcr | AB137497-1 g |
2,3-O-Isopropylidene-D-erythronolactone, 98%; . |
25581-41-3 | 98% | 1 g |
€139.60 | 2023-07-20 |
(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
25581-41-3 ((3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one) Related Products
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